Cas no 2229687-47-0 (2-methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene)

• Product Name: 2-methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene
• CAS No: 2229687-47-0
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 6255777
• PubChem ID: 165648205
• Update Time: 2025-07-10

2-methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene
• 2229687-47-0
• EN300-1953872

• Inchi： 1S/C10H8F3NO2/c1-7-6-9(10(11,12)13)3-2-8(7)4-5-14(15)16/h2-6H,1H3/b5-4+
• InChI Key： MGVARTREUXFPKA-SNAWJCMRSA-N
• SMILES： FC(C1C=CC(/C=C/[N+](=O)[O-])=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 231.05071298g/mol
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene

Introduction to 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene (CAS No. 2229687-47-0)

2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene (CAS No. 2229687-47-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a nitro group, a trifluoromethyl group, and a methyl group, all attached to a benzene ring. The presence of these functional groups imparts specific chemical and physical properties that make it an interesting subject for research and development.

The molecular formula of 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene is C₁₁H₉F₃₃, with a molecular weight of approximately 250.19 g/mol. The compound's chemical structure features a benzene ring substituted with a methyl group at the 2-position, a nitroethenyl group at the 1-position, and a trifluoromethyl group at the 4-position. This arrangement of functional groups contributes to the compound's stability and reactivity, making it suitable for various chemical reactions and synthetic processes.

In the realm of pharmaceutical research, 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene has shown promise as an intermediate in the synthesis of novel drugs. The nitro group can be reduced to an amino group, which can then be further modified to create compounds with diverse biological activities. Additionally, the trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. Recent studies have explored the use of this compound as a building block for developing new anti-inflammatory agents and anticancer drugs.

The synthesis of 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene typically involves several steps, including the formation of the nitroethenyl moiety and the introduction of the trifluoromethyl group. One common approach is to start with 4-trifluoromethyltoluene and react it with nitromethane in the presence of a suitable catalyst. The resulting intermediate can then be further modified to introduce additional functional groups or undergo further reactions to form more complex structures. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

In materials science, 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene has potential applications as a monomer for polymer synthesis. The presence of the nitro group and trifluoromethyl group can influence the properties of the resulting polymers, such as their thermal stability, mechanical strength, and solubility. Polymers derived from this compound may find use in advanced materials for electronics, coatings, and adhesives.

The physical properties of 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene include its melting point, boiling point, and solubility in various solvents. These properties are important for both synthetic processes and practical applications. For instance, its solubility in organic solvents like dichloromethane and acetone makes it easy to handle in laboratory settings. Additionally, its thermal stability is crucial for high-temperature processes in industrial settings.

In terms of safety, while detailed toxicological data may not be available for all compounds, general guidelines for handling organic compounds with similar functional groups should be followed. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound to minimize exposure risks. Storage conditions should also be carefully controlled to prevent degradation or unwanted reactions.

The environmental impact of 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene is another important consideration. Efforts should be made to minimize waste generation during synthesis and ensure that any waste is disposed of in an environmentally responsible manner. Green chemistry principles can be applied to optimize synthetic routes and reduce environmental footprint.

In conclusion, 2-Methyl-1-(2-nitroethenyl)-4-(trifluoromethyl)benzene (CAS No. 2229687-47-0) is a versatile compound with potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure offers opportunities for further research and development, making it an exciting area of study for chemists and materials scientists alike.